Cas no 185626-66-8 (Haloperidol Impurity 15)

• Product Name: Haloperidol Impurity 15
• CAS No: 185626-66-8
• MF: C₂₁H₂₂ClNO₂
• MW: 355.857884883881
• CID: 2085593
• Update Time: 2025-07-23

Haloperidol Impurity 15 Chemical and Physical Properties

Names and Identifiers

• [4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]phenyl]cyclopropylmethanone
• CID 121230854
• Haloperidol Impurity 8
• (4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)phenyl)(cyclopropyl)methanone
• Haloperidol Impurity 3
• Haloperidol Impurity 2
• Methanone, [4-[4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl]phenyl]cyclopropyl-
• Haloperidol impurities1
• Haloperidol Cyclopropyl Derivative
• Haloperidol Impurity 15

• Inchi： 1S/C21H22ClNO2/c22-18-7-5-17(6-8-18)21(25)11-13-23(14-12-21)19-9-3-16(4-10-19)20(24)15-1-2-15/h3-10,15,25H,1-2,11-14H2
• InChI Key： OUDKJAWJKFIFIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(C2C=CC(=CC=2)C(C2CC2)=O)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 556.1±50.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Haloperidol Impurity 15 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Haloperidol Impurity 15

Haloperidol Impurity 15: Chemical Profile and Recent Research Applications

Haloperidol Impurity 15, a structurally significant byproduct in the synthesis of Haloperidol, has garnered considerable attention in pharmaceutical chemistry due to its implications in drug quality and potential applications. With a CAS number of CAS no. 185626-66-8, this compound is a critical focus for researchers exploring the fine chemistry of antipsychotic agents. The detailed study of such impurities not only aids in ensuring pharmaceutical purity but also opens new avenues for chemical investigation and therapeutic development.

The chemical structure of Haloperidol Impurity 15 is characterized by its specific functional groups and molecular arrangement, which differentiate it from the parent compound, Haloperidol. This distinction makes it a valuable subject for analytical chemists who employ advanced spectroscopic techniques to elucidate its structural properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and quantify the presence of this impurity in pharmaceutical formulations.

In recent years, research on Haloperidol Impurity 15 has expanded beyond its role as a mere byproduct. Studies have begun to explore its potential pharmacological activities, which could be either similar or contrasting to those of the parent compound. For instance, some preliminary findings suggest that certain derivatives of Haloperidol Impurity 15 may exhibit properties useful in neuroprotective therapies or as intermediates in synthesizing novel antipsychotic agents. These discoveries highlight the importance of impurity profiling not just for quality control but also for drug innovation.

The synthesis pathways leading to the formation of Haloperidol Impurity 15 are complex and often involve multiple reaction steps that can lead to side products. Understanding these pathways is crucial for optimizing the production process of Haloperidol, thereby minimizing the formation of this impurity. Researchers have been employing computational chemistry methods, including molecular modeling and density functional theory (DFT), to predict and analyze reaction mechanisms that contribute to the formation of this specific impurity.

From an industrial perspective, managing Haloperidol Impurity 15 levels is essential for compliance with regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies mandate strict limits on impurities in pharmaceutical products to ensure patient safety and efficacy. Consequently, pharmaceutical companies invest heavily in process optimization and analytical methodologies to control and monitor the levels of Haloperidol Impurity 15 throughout the manufacturing process.

Advances in analytical technology have significantly enhanced our ability to detect and quantify trace amounts of Haloperidol Impurity 15 in complex matrices. Techniques such as ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) offer high sensitivity and specificity, enabling researchers to conduct detailed studies on this impurity even at very low concentrations. Such advancements are pivotal for both quality assurance and for uncovering new scientific insights into the behavior of Haloperidol derivatives.

The environmental impact of Haloperidol Impurity 15 is another area of growing interest. As pharmaceuticals continue to be detected in various environmental matrices, understanding how this impurity behaves under different conditions becomes crucial for assessing potential ecological risks. Studies are underway to investigate its degradation pathways, bioaccumulation potential, and effects on non-target organisms. These environmental studies not only contribute to regulatory guidelines but also inform best practices for waste management in pharmaceutical manufacturing.

In conclusion, Haloperidol Impurity 15 represents more than just a chemical byproduct; it is a multifaceted compound with implications ranging from pharmaceutical quality control to potential therapeutic applications. The ongoing research into its properties, synthesis pathways, and environmental behavior underscores its importance in both academic and industrial settings. As our understanding of this compound continues to evolve, it is likely that new applications and insights will emerge, further solidifying its role as a key area of study in chemical pharmaceuticals.